Cas no 2345-56-4 (3-Amino-3-oxopropanoic acid)

• Product Name: 3-Amino-3-oxopropanoic acid
• CAS No: 2345-56-4
• MF: C₃H₅NO₃
• MW: 103.076700925827
• MDL: MFCD00154605
• CID: 273425
• PubChem ID: 75367
• Update Time: 2025-05-21

3-Amino-3-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-3-oxopropanoic acid
• Propanoic acid,3-amino-3-oxo-
• 3-amino-3-oxopropanoic acid(SALTDATA: FREE)
• 3-Chloro-3-Oxopropanoic Acid
• aminooxyacetic acid
• carbamoylacetic acid
• carboxyethylamide
• Malonamic acid
• malonic acid monoamide
• MLM
• Monoamide of a dicarboxylic acid
• PR6
• Propanoic acid,3-amino-3-oxo
• 2-carbamoylacetic acid
• Propanoic acid, 3-amino-3-oxo-
• CGJMROBVSBIBKP-UHFFFAOYSA-N
• 30H7L7X07N
• malonamic
• malonic amide
• Malonamidic acid
• 3-oxo-beta-alanine
• Monoamide of dicarboxylate
• Monoamide of dicarboxylic acid
• NSC1812
• C04131
• PD007789
• BB 0258031
• 2345-56-4
• J135.769G
• DTXSID10178002
• MFCD00154605
• FT-0679606
• CHEBI:43991
• AKOS005172257
• .BETA.-ALANINE, 3-OXO-
• 3-OXO-3-AMINOPROPIONIC ACID
• MALONOMONOAMIDE
• Z963467736
• ACETIC ACID, CARBAMOYL-
• F20599
• Q27093607
• NSC 1812
• EN300-82179
• AS-60098
• {(CARBOXYMETHYL)[(4-METHYLPHENYL)SULFONYL]AMINO}ACETICACID
• SCHEMBL285654
• UNII-30H7L7X07N
• 3-AMINO-3-OXOPROPIONIC ACID
• CS-0149950
• NSC-1812
• DB02649
• NS00027423
• SCHEMBL8272986
• EINECS 219-069-5
• ALBB-009535
• BETA-ALANINE, 3-OXO-
• DB-032122
• DTXCID00100493
• STK501947

• MDL： MFCD00154605
• Inchi： 1S/C3H5NO3/c4-2(5)1-3(6)7/h1H2,(H2,4,5)(H,6,7)
• InChI Key： CGJMROBVSBIBKP-UHFFFAOYSA-N
• SMILES： OC(CC(N)=O)=O

Computed Properties

• Exact Mass: 103.02700
• Monoisotopic Mass: 103.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 98.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 80.4

Experimental Properties

• Density: 1.402
• Boiling Point: 424.4℃at760mmHg
• Flash Point: 210.4°C
• Refractive Index: 1.485 
• PSA: 80.39000
• LogP: -0.35330

3-Amino-3-oxopropanoic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 3-Amino-3-oxopropanoic acid

Recent Advances in the Study of 3-Amino-3-oxopropanoic Acid (CAS: 2345-56-4) and Its Applications in Chemical Biology and Medicine

3-Amino-3-oxopropanoic acid (CAS: 2345-56-4), also known as β-alaninamide, is a small organic molecule with significant potential in chemical biology and pharmaceutical research. Recent studies have highlighted its role as a versatile building block in the synthesis of bioactive compounds and its emerging applications in drug discovery. This research briefing provides an overview of the latest advancements related to this compound, focusing on its chemical properties, biological activities, and therapeutic potential.

One of the key areas of interest is the use of 3-Amino-3-oxopropanoic acid as a precursor in the synthesis of peptidomimetics and enzyme inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in developing novel inhibitors of metalloproteinases, which are implicated in cancer metastasis and inflammatory diseases. The study utilized computational modeling and high-throughput screening to optimize the compound's binding affinity, resulting in a lead candidate with promising in vitro activity.

In addition to its role in drug design, recent research has explored the metabolic pathways involving 3-Amino-3-oxopropanoic acid. A collaborative study between academic and industrial researchers (2024) revealed its involvement in the biosynthesis of certain natural products, suggesting potential biotechnological applications. The study employed isotopic labeling and mass spectrometry to trace the compound's incorporation into secondary metabolites in microbial systems.

From a pharmacological perspective, investigations into the safety profile of 3-Amino-3-oxopropanoic acid have yielded important findings. A 2023 preclinical toxicology study reported favorable pharmacokinetic properties and low toxicity in animal models, supporting its further development as a pharmaceutical intermediate. These results were particularly significant given the increasing demand for safe and efficient synthetic building blocks in medicinal chemistry.

The compound's unique chemical properties have also attracted attention in materials science applications. Recent work published in Advanced Functional Materials (2024) described its use as a linker molecule in the development of bioresponsive hydrogels for controlled drug delivery. The researchers demonstrated that derivatives of 3-Amino-3-oxopropanoic acid could provide pH-sensitive cleavage sites, enabling targeted release of therapeutic agents in specific physiological environments.

Looking forward, the diverse applications of 3-Amino-3-oxopropanoic acid suggest continued growth in research interest. Current challenges include optimizing its synthetic routes for large-scale production and further elucidating its mechanism of action in various biological systems. Ongoing clinical trials incorporating derivatives of this compound are expected to provide valuable insights into its therapeutic potential in the coming years.

In conclusion, 3-Amino-3-oxopropanoic acid (CAS: 2345-56-4) represents a promising molecule at the interface of chemistry and biology. The recent studies discussed in this briefing underscore its versatility and potential across multiple domains, from drug discovery to biomaterials engineering. As research in this area progresses, we anticipate new discoveries that will further expand the applications of this important chemical entity.